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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the generation and initial characterization
of Neuropeptide S Receptor 1 (NPSR1) knockout (KO) mice using the CRISPR-Cas9 gene-
editing system. These protocols are intended to offer detailed methodologies and expected
outcomes for researchers investigating the physiological roles of the NPSR1 pathway.

Introduction

Neuropeptide S (NPS) and its cognate receptor, NPSR1, form a recently identified
neurotransmitter system implicated in a variety of physiological and pathological processes,
including anxiety, arousal, sleep-wake cycles, and inflammation.[1][2][3] NPSR1, a G-protein
coupled receptor (GPCR), is a key target for understanding these processes and for potential
therapeutic development.[3] The generation of NPSR1 knockout mice provides an invaluable
tool for elucidating the in-vivo function of this receptor. The CRISPR-Cas9 system offers a
rapid, efficient, and precise method for generating such genetically engineered mouse models
compared to traditional techniques.[4][5][6] This guide details the NPSR1 signaling pathway, a
complete workflow for generating NPSR1 KO mice using CRISPR-Cas9, and protocols for key
experimental steps.

NPSR1 Signaling Pathway
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NPSRL1 is a G-protein coupled receptor that, upon binding its endogenous ligand
Neuropeptide S (NPS), activates both Gas and Gagq signaling cascades. This dual activation
leads to an increase in intracellular cyclic adenosine monophosphate (CAMP) and mobilization
of intracellular calcium (Ca2+).[3] The calcium release is mediated by the activation of inositol
1,4,5-trisphosphate (IP3) receptors and ryanodine receptors located on the endoplasmic
reticulum.[1] This signaling cascade ultimately results in various cellular responses, modulating
neuronal excitability and gene expression.[1][7]
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NPSR1 Signaling Pathway
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CRISPR-Cas9 NPSR1 Knockout Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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